Cas no 17278-46-5 (Pentanedioic acid,2-(2-phenylhydrazinylidene)-)

• Product Name: Pentanedioic acid,2-(2-phenylhydrazinylidene)-
• CAS No: 17278-46-5
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 226175
• PubChem ID: 6393067
• Update Time: 2025-04-19

Pentanedioic acid,2-(2-phenylhydrazinylidene)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-(2-phenylhydrazinylidene)-
• (2E)-2-(phenylhydrazinylidene)pentanedioic acid
• 2-Oxoglutaric acid phenylhydrazone
• 2-Oxo-glutarsaeure-phenylhydrazon
• 2-phenylhydrazono-glutaric acid
• 2-Phenylhydrazono-glutarsaeure
• NSC36593
• DTXSID40423052
• NSC-36593
• AKOS024385953
• ST51036792
• 17278-46-5

• Inchi： 1S/C11H12N2O4/c14-10(15)7-6-9(11(16)17)13-12-8-4-2-1-3-5-8/h1-5,12H,6-7H2,(H,14,15)(H,16,17)/b13-9+
• InChI Key： IOQUUMIZAKYMNL-UKTHLTGXSA-N
• SMILES： OC(CC/C(/C(=O)O)=N\NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.08000
• Monoisotopic Mass: 236.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.31
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.584
• PSA: 98.99000
• LogP: 1.47690